Cas no 343868-71-3 (2-amino-4(1H)-Quinolinone)

• Product Name: 2-amino-4(1H)-Quinolinone
• CAS No: 343868-71-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1111194
• PubChem ID: 594793
• Update Time: 2025-06-08

2-amino-4(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 2-amino-4(1H)-Quinolinone
• 2-Aminoquinolin-4(1H)-one
• AKOS005206880
• F73598
• BCP07687
• 2-amino-1H-quinolin-4-one
• 2-Amino-4-hydroxyquinoline
• F19174
• 4-hydroxy-aminoquinoline
• 2-aminoquinolin-4-ol
• 343868-71-3
• CHEMBL1650265
• DA-06624
• DTXSID9068409
• J-508080
• AKOS016001111
• 2-Amino-4-quinolinol #
• MFCD06200689
• 2-amino-4-1H-Quinoline
• AF-0735
• CS-W016163
• 4-Quinolinol, 2-amino-
• Z1201618273
• SCHEMBL10070259
• 2-amino-quinolin-4-ol
• SY041581
• DB-050959
• 4(1H)-Quinolinone, 2-amino-
• SCHEMBL482375
• 2-AMINO-4-HYDROXYQUINOLINEHYDRATE
• 2-Amino-4-1H-quinolinone
• 2-?AMINOQUINOLIN-?4-?OL
• A825990
• EN300-134240
• 42712-64-1
• 5-Amino-3-pyrazolecarboxylic Acid
• MFCD00052386
• 2-AMINO-4-HYDROXYQUINOLINE HYDRATE
• BDBM50520354
• DTXCID8040141

• Inchi： 1S/C9H8N2O/c10-9-5-8(12)6-3-1-2-4-7(6)11-9/h1-5H,(H3,10,11,12)
• InChI Key： LWGUCIXHBVVATR-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 2-amino-4(1H)-Quinolinone

Comprehensive Overview of 2-amino-4(1H)-Quinolinone (CAS No. 343868-71-3): Properties, Applications, and Research Insights

2-amino-4(1H)-Quinolinone, identified by its CAS number 343868-71-3, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the quinoline family, characterized by a fused benzene and pyridine ring structure, with an amino group at the 2-position and a ketone at the 4-position. Its unique molecular architecture makes it a versatile intermediate for synthesizing bioactive molecules, drug candidates, and functional materials.

In recent years, the demand for quinoline derivatives like 2-amino-4(1H)-Quinolinone has surged due to their potential applications in anticancer agents, antimicrobial compounds, and fluorescence probes. Researchers are particularly interested in its role as a scaffold for kinase inhibitors, a hot topic in precision medicine. The compound’s ability to modulate protein-protein interactions aligns with the growing focus on targeted therapies and personalized healthcare solutions.

From a synthetic chemistry perspective, CAS 343868-71-3 serves as a building block for complex heterocycles. Its amino and carbonyl functional groups enable diverse reactions, including condensation, cyclization, and cross-coupling, which are critical for developing high-value pharmaceuticals. Notably, its derivatives have shown promise in addressing drug-resistant infections, a pressing global health challenge highlighted by the WHO.

The compound’s physicochemical properties, such as solubility, stability, and bioavailability, are frequently studied to optimize its performance in formulation development. Advanced techniques like computational modeling and QSAR studies are employed to predict its behavior in biological systems, reflecting the integration of AI-driven drug discovery trends.

Beyond pharmaceuticals, 2-amino-4(1H)-Quinolinone is explored in organic electronics and photocatalysis, capitalizing on its electron-rich structure. This aligns with the surge in searches for sustainable materials and green chemistry innovations. Its potential in OLEDs and sensors further underscores its multidisciplinary relevance.

Quality control of 343868-71-3 involves rigorous HPLC and NMR analysis, ensuring compliance with GMP standards. Suppliers often highlight its high purity grades (>98%) to meet the needs of preclinical research and industrial-scale production, addressing common queries about source reliability and batch consistency.

In summary, 2-amino-4(1H)-Quinolinone (CAS 343868-71-3) exemplifies the convergence of medicinal chemistry and advanced materials. Its multifaceted applications—from next-generation therapeutics to eco-friendly technologies—position it as a compound of enduring scientific and commercial interest.